![molecular formula C12H15BrClN3O2S B4754659 tert-butyl 2-{[(4-bromo-2-chlorophenyl)amino]carbonothioyl}hydrazinecarboxylate](/img/structure/B4754659.png)
tert-butyl 2-{[(4-bromo-2-chlorophenyl)amino]carbonothioyl}hydrazinecarboxylate
Overview
Description
Tert-butyl 2-{[(4-bromo-2-chlorophenyl)amino]carbonothioyl}hydrazinecarboxylate, also known as TBC, is a chemical compound that has been extensively studied for its potential applications in scientific research. TBC is a type of thiosemicarbazone compound that has been shown to exhibit a range of biological activities, including antitumor, antiviral, and antimicrobial properties. In
Scientific Research Applications
Tert-butyl 2-{[(4-bromo-2-chlorophenyl)amino]carbonothioyl}hydrazinecarboxylate has been studied extensively for its potential applications in scientific research. One of the main areas of interest is its antitumor activity. This compound has been shown to inhibit the growth of various types of cancer cells, including breast, lung, and colon cancer cells. It is believed that this compound exerts its antitumor activity by inducing apoptosis, or programmed cell death, in cancer cells.
In addition to its antitumor activity, this compound has also been shown to exhibit antiviral and antimicrobial properties. It has been shown to inhibit the replication of several viruses, including HIV, hepatitis B, and dengue virus. This compound has also been shown to exhibit antibacterial activity against several strains of bacteria, including Staphylococcus aureus and Escherichia coli.
Mechanism of Action
The exact mechanism of action of tert-butyl 2-{[(4-bromo-2-chlorophenyl)amino]carbonothioyl}hydrazinecarboxylate is not fully understood. However, it is believed that this compound exerts its biological activity by binding to metal ions, such as copper and iron, and disrupting their function. This disruption can lead to the induction of apoptosis in cancer cells, as well as the inhibition of viral replication and bacterial growth.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects. In addition to its antitumor, antiviral, and antimicrobial properties, this compound has also been shown to exhibit antioxidant activity. It has been shown to scavenge free radicals and protect cells against oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of tert-butyl 2-{[(4-bromo-2-chlorophenyl)amino]carbonothioyl}hydrazinecarboxylate for lab experiments is its broad range of biological activities. It has been shown to exhibit antitumor, antiviral, and antimicrobial properties, making it a versatile compound for a range of research applications. However, one limitation of this compound is its potential toxicity. It has been shown to exhibit cytotoxicity in some cell types, and further studies are needed to fully understand its toxicity profile.
Future Directions
There are several future directions for research on tert-butyl 2-{[(4-bromo-2-chlorophenyl)amino]carbonothioyl}hydrazinecarboxylate. One area of interest is its potential as a therapeutic agent for cancer. Further studies are needed to fully understand its mechanism of action and toxicity profile, as well as its efficacy in vivo. Another area of interest is its potential as an antiviral and antimicrobial agent. Further studies are needed to determine its effectiveness against a range of viral and bacterial strains, as well as its potential for drug resistance. Additionally, this compound may have potential applications in other areas of research, such as neurodegenerative diseases and inflammation. Further studies are needed to fully explore its potential in these areas.
properties
IUPAC Name |
tert-butyl N-[(4-bromo-2-chlorophenyl)carbamothioylamino]carbamate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15BrClN3O2S/c1-12(2,3)19-11(18)17-16-10(20)15-9-5-4-7(13)6-8(9)14/h4-6H,1-3H3,(H,17,18)(H2,15,16,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZPZOEUJJVAEOC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NNC(=S)NC1=C(C=C(C=C1)Br)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrClN3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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